![molecular formula C11H20O3 B2567217 (1S,2S)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclohexan-1-ol CAS No. 2165742-87-8](/img/structure/B2567217.png)
(1S,2S)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclohexan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,2S)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclohexan-1-ol is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a chiral molecule that has been synthesized using various methods. The compound has shown promising results in scientific research, and its mechanism of action has been studied extensively.
Scientific Research Applications
Controllable and Selective Catalytic Oxidation
Recent Advances in Catalytic Oxidation of Cyclohexene : Cyclohexene's oxidation can lead to various products due to its multiple potential reaction sites, producing compounds like 7-oxabicyclo[4.1.0]heptane and cyclohex-2-en-1-ol, among others. These are crucial intermediates in the chemical industry. Controllable oxidation reactions for cyclohexene that selectively afford targeted products are synthetically valuable, offering insights into the application of similar processes to "(1S,2S)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclohexan-1-ol" in industrial contexts (Cao et al., 2018).
Tetrahydrobenzo[b]pyrans Synthesis
Three-Component Cyclocondensation for Tetrahydrobenzo[b]pyrans : The synthesis of tetrahydrobenzo[b]pyrans, crucial in pharmaceuticals and natural compounds, involves three-component condensation with dimedone, aldehydes, and malononitrile. This method's focus on organocatalysts can be relevant for modifying or synthesizing derivatives of "this compound" for pharmaceutical applications (Kiyani, 2018).
Synthesis of Pyrazole Heterocycles
Pyrazole Heterocycles in Medicinal Chemistry : Pyrazole derivatives, known for their wide range of biological activities, including anticancer and anti-inflammatory properties, are synthesized through condensation and cyclization. This highlights the potential pharmaceutical relevance of "this compound" in creating bioactive heterocyclic compounds (Dar & Shamsuzzaman, 2015).
Analytical Methods for Antioxidant Activity
Determining Antioxidant Activity : A review of tests used to determine antioxidant activity, including ORAC and DPPH tests, provides a framework for assessing the antioxidant potential of compounds like "this compound". This could be particularly relevant in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).
Cyclodextrins in Molecular Chelation
Cyclodextrins as Molecular Chelating Agents : The unique 'host-guest' chemical reactions facilitated by cyclodextrins, due to their supramolecular structure, can modify the properties of materials they complex with. This insight could guide the development of applications for "this compound" in creating inclusion complexes for various industrial, technological, and analytical methods (Valle, 2004).
properties
IUPAC Name |
(1S,2S)-2-(oxan-4-yloxy)cyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O3/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h9-12H,1-8H2/t10-,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXPGDJMVWRZEJF-QWRGUYRKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)OC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]([C@H](C1)O)OC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.